Whewellite

• CAS RN: 14488-96-1
• Molecular Formula: C2H4CaO5
• Molecular Weight: 148.13 g/mol
• InChI: InChI=1S/C2H2O4.Ca.H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;1H2
• InChI Key: OTCGCPARNNLRKH-UHFFFAOYSA-N
• SMILES: C(=O)(C(=O)O)O.O.[Ca]
• synonyms: vevelite; whewellite; whewhellite

Description

Whewellite is a calcium oxalate hydrate mineral that is commonly found in kidney stones. This mineral has been studied extensively due to its role in the formation of kidney stones and its potential use in scientific research. In

Scientific Research Applications

Whewellite has been used in scientific research to study the formation of kidney stones and to develop treatments for kidney stone disease. It has also been studied for its potential use in drug delivery systems and as a biomaterial for tissue engineering.

Mechanism Of Action

Whewellite is believed to play a role in the formation of kidney stones by binding to other minerals and forming crystals. It has also been shown to have antibacterial properties and may be able to inhibit the growth of certain bacteria.

Biochemical And Physiological Effects

Whewellite has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species, which can cause oxidative stress and damage to cells. It has also been shown to increase the expression of genes involved in inflammation and cell death.

Advantages And Limitations For Lab Experiments

Whewellite has several advantages for use in lab experiments. It is readily available and can be synthesized in the laboratory. It is also relatively inexpensive. However, Whewellite can be difficult to work with due to its tendency to form aggregates and its sensitivity to changes in temperature and pH.

Future Directions

There are several future directions for research on Whewellite. One area of interest is the development of new treatments for kidney stone disease. Another area of interest is the use of Whewellite as a biomaterial for tissue engineering. Additionally, there is potential for Whewellite to be used in drug delivery systems and as a tool for studying the formation of crystals in other contexts.
Conclusion:
Whewellite is a calcium oxalate hydrate mineral that has been studied extensively for its role in the formation of kidney stones and its potential use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Whewellite has the potential to lead to new treatments for kidney stone disease and advancements in tissue engineering and drug delivery systems.

Synthesis Methods

Whewellite can be synthesized in the laboratory by mixing calcium chloride and oxalic acid. The resulting solution is then heated to a temperature of 80°C and allowed to cool slowly. The resulting crystals are then washed with distilled water and dried. This synthesis method produces pure Whewellite crystals that can be used in scientific research.